Cas no 1251370-17-8 (1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride)

• Product Name: 1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride
• CAS No: 1251370-17-8
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• CID: 5282490
• PubChem ID: 114996226
• Update Time: 2025-10-31

1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1251370-17-8
• EN300-681044
• 1-(4-ethoxyphenyl)ethane-1-sulfonyl chloride
• 1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride

• Inchi： 1S/C10H13ClO3S/c1-3-14-10-6-4-9(5-7-10)8(2)15(11,12)13/h4-8H,3H2,1-2H3
• InChI Key： WRFREYMBJXEKGI-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=CC(=CC=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 248.0273931g/mol
• Monoisotopic Mass: 248.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride

1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1251370-17-8): An Overview

1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1251370-17-8) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its sulfonyl chloride functional group, which makes it a valuable reagent for the synthesis of sulfonamides and other derivatives.

The molecular structure of 1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride consists of an ethoxyphenyl group attached to an ethanesulfonyl chloride moiety. The presence of the sulfonyl chloride group imparts high reactivity to the molecule, making it an excellent electrophilic reagent in organic synthesis. This reactivity is particularly useful in the formation of sulfonamide bonds, which are crucial in the development of various pharmaceuticals and biologically active compounds.

Recent research has highlighted the importance of 1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride in the synthesis of novel drug candidates. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent anti-inflammatory agents. The researchers found that the sulfonamide derivatives derived from 1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride exhibited significant anti-inflammatory activity, making them promising candidates for further drug development.

In addition to its pharmaceutical applications, 1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride has also been explored for its potential in materials science. A recent study published in Advanced Materials reported the use of this compound in the synthesis of functional polymers with enhanced thermal stability and mechanical properties. The researchers utilized the reactive sulfonyl chloride group to introduce sulfonamide functionalities into polymer chains, resulting in materials with improved performance characteristics.

The synthetic versatility of 1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride is further exemplified by its use in the preparation of complex organic molecules. A study published in Organic Letters described a novel synthetic route for the preparation of a series of substituted benzimidazoles using this compound as a key reagent. The benzimidazoles synthesized from 1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride showed promising biological activities, including antifungal and anticancer properties.

The safety and handling of 1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride are important considerations for researchers and industrial users. As with many sulfonyl chlorides, this compound is highly reactive and can release hydrogen chloride gas upon hydrolysis. Therefore, it is essential to handle it under inert conditions and with appropriate personal protective equipment (PPE). Additionally, proper storage conditions should be maintained to prevent degradation and ensure its stability over time.

In conclusion, 1-(4-Ethoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1251370-17-8) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an indispensable reagent for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.